Cas no 89009-59-6 (1-Piperazinepropanamide,N-ethyl-)

• Product Name: 1-Piperazinepropanamide,N-ethyl-
• CAS No: 89009-59-6
• MF: C₉H₁₉N₃O
• MW: 185.266661882401
• CID: 710708
• PubChem ID: 53437683
• Update Time: 2025-04-19

1-Piperazinepropanamide,N-ethyl- Chemical and Physical Properties

Names and Identifiers

• 1-Piperazinepropanamide,N-ethyl-
• 1-Piperazinepropanamide,N-ethyl-(9CI)
• N-ethyl-3-piperazin-1-ylpropanamide
• DTXSID40701125
• AKOS011611064
• 89009-59-6
• N-Ethyl-3-(piperazin-1-yl)propanamide

• Inchi： 1S/C9H19N3O/c1-2-11-9(13)3-6-12-7-4-10-5-8-12/h10H,2-8H2,1H3,(H,11,13)
• InChI Key： ZATMZGDZECLGJL-UHFFFAOYSA-N
• SMILES： O=C(CCN1CCNCC1)NCC

Computed Properties

• Exact Mass: 185.153
• Monoisotopic Mass: 185.153
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.4A^2
• XLogP3: -0.8